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Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate:
A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is a chemical compound belonging to the

class of N-sulfonylated piperidine derivatives. While a specific historical record detailing the

initial discovery of this exact molecule remains elusive in publicly accessible literature, its

synthesis and properties can be inferred from established principles of organic chemistry and

the documented synthesis of analogous compounds. This technical guide provides a

comprehensive overview of its likely synthesis, physicochemical properties, and the necessary

experimental protocols, based on available data for its precursors and related structures.

The piperidine ring is a prevalent scaffold in medicinal chemistry, and its derivatives have

shown a wide range of biological activities. The addition of a phenylsulfonyl group to the

piperidine nitrogen can significantly influence the molecule's polarity, solubility, and interaction

with biological targets. This makes ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate a

molecule of interest for further investigation and as a potential intermediate in the synthesis of

more complex pharmaceutical agents.
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Physicochemical Data
The quantitative data for the reactants involved in the plausible synthesis of Ethyl 1-
(phenylsulfonyl)piperidine-4-carboxylate are summarized below. Predicted properties for the

final product are also included.

Table 1: Physicochemical Properties of Reactants and Product

Property
Ethyl piperidine-4-
carboxylate

Benzenesulfonyl
chloride

Ethyl 1-
(phenylsulfonyl)pip
eridine-4-
carboxylate
(Predicted)

CAS Number 1126-09-6 98-09-9 Not available

Molecular Formula C₈H₁₅NO₂ C₆H₅ClO₂S C₁₄H₁₉NO₄S

Molecular Weight (

g/mol )
157.21 176.62 297.37

Appearance
Clear colorless to

slightly brown liquid

Colorless to light

yellow liquid

White to off-white

solid

Boiling Point (°C) 204 (lit.) 251-252 (lit.) > 250

Melting Point (°C) Not available 13-15 (lit.) Not available

Density (g/mL at

25°C)
1.02 (lit.) 1.384 (lit.) ~1.3

Refractive Index

(n20/D)
1.459 (lit.) 1.551 (lit.) ~1.55

Solubility Miscible with water

Insoluble in water,

soluble in organic

solvents

Soluble in organic

solvents

Plausible Synthesis Pathway
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The most probable synthetic route to Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate is the

sulfonylation of ethyl piperidine-4-carboxylate with benzenesulfonyl chloride in the presence of

a base. This reaction is analogous to the well-documented synthesis of N-sulfonylated amines.
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Ethyl piperidine-4-carboxylate
+ Base

(e.g., Triethylamine)
+ Solvent

(e.g., Dichloromethane)
Benzenesulfonyl chloride

Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylateSulfonylation
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Start

Reaction Setup:
- Dissolve ethyl piperidine-4-carboxylate in DCM

- Cool to 0 °C

Add Triethylamine

Add Benzenesulfonyl chloride solution dropwise

Stir at room temperature overnight

Aqueous Work-up:
- Quench with water

- Wash with NaHCO₃ and brine

Dry organic layer and concentrate

Purify by Column Chromatography

Characterize Product
(NMR, MS)

End
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To cite this document: BenchChem. ["Ethyl 1-(phenylsulfonyl)piperidine-4-carboxylate"
discovery and history]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016171#ethyl-1-phenylsulfonyl-piperidine-4-
carboxylate-discovery-and-history]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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